Cas no 745052-90-8 (ethyl 2-(4-(ethylthio)phenyl)acetate)
745052-90-8 structure
Product Name:ethyl 2-(4-(ethylthio)phenyl)acetate
CAS No:745052-90-8
MF:C12H16O2S
MW:224.319242477417
CID:2115786
PubChem ID:82553740
Update Time:2025-04-21
ethyl 2-(4-(ethylthio)phenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(4-(ethylthio)phenyl)acetate
- GLFFKIVJNHWDNB-UHFFFAOYSA-N
- SCHEMBL15956080
- ethyl2-(4-(ethylthio)phenyl)acetate
- Ethyl 4-(ethylthio)benzeneacetate
- ethyl 2-[4-(ethylsulfanyl)phenyl]acetate
- 745052-90-8
- ethyl (4-ethylsulfanylphenyl)acetate
- ethyl(4-ethylsulfanylphenyl)acetate
- DA-34513
- DTXSID801299367
-
- Inchi: 1S/C12H16O2S/c1-3-14-12(13)9-10-5-7-11(8-6-10)15-4-2/h5-8H,3-4,9H2,1-2H3
- InChI Key: GLFFKIVJNHWDNB-UHFFFAOYSA-N
- SMILES: S(CC)C1C=CC(=CC=1)CC(=O)OCC
Computed Properties
- Exact Mass: 224.08710092Da
- Monoisotopic Mass: 224.08710092Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 51.6Ų
ethyl 2-(4-(ethylthio)phenyl)acetate Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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